Cas no 904816-32-6 (2-Naphthalen-2-yl-piperazine)

• Product Name: 2-Naphthalen-2-yl-piperazine
• CAS No: 904816-32-6
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD05864679
• CID: 796684
• PubChem ID: 2771839
• Update Time: 2025-06-08

2-Naphthalen-2-yl-piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalen-2-yl-piperazine
• 2-(2-Naphthyl)piperazine
• 2-naphthalen-2-ylpiperazine
• Piperazine,2-(2-naphthalenyl)-
• (S)-2-NAPHTHALEN-2-YL-PIPERAZINE
• 2-(Naphth-2-yl)piperazine
• SCHEMBL1637550
• 2-(naphthalen-2-yl)piperazine
• 1213889-32-7
• A860791
• FT-0723327
• 1213099-00-3
• 904816-32-6
• AM20050585
• MFCD05864679
• DTXSID10378121
• AB22891
• AKOS005254796
• FS-2836
• AB36497
• J-510144
• DNMNNHMPDTUAFG-UHFFFAOYSA-N
• AB36496
• (R)-2-NAPHTHALEN-2-YL-PIPERAZINE
• DS-0043
• DB-001808
• BBL100602
• STL554396

• MDL： MFCD05864679
• Inchi： 1S/C14H16N2/c1-2-4-12-9-13(6-5-11(12)3-1)14-10-15-7-8-16-14/h1-6,9,14-16H,7-8,10H2
• InChI Key： DNMNNHMPDTUAFG-UHFFFAOYSA-N
• SMILES： N1CCNCC1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 212.13100
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.078
• Melting Point: 99-104℃
• Boiling Point: 393.8°C at 760 mmHg
• Flash Point: 254.7°C
• Refractive Index: 1.601
• PSA: 24.06000
• LogP: 2.73130

2-Naphthalen-2-yl-piperazine Security Information

• Hazardous Material Identification：
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Naphthalen-2-yl-piperazine

Recent Advances in the Study of 2-Naphthalen-2-yl-piperazine (CAS: 904816-32-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Naphthalen-2-yl-piperazine (CAS: 904816-32-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 2-Naphthalen-2-yl-piperazine as a key scaffold in the design of novel ligands targeting various neurotransmitter receptors, particularly serotonin and dopamine receptors. Its structural features enable it to interact with multiple receptor subtypes, making it a valuable tool for understanding receptor-ligand interactions and developing targeted therapies for neurological and psychiatric disorders.

One of the most notable advancements in this area is the development of radiolabeled derivatives of 2-Naphthalen-2-yl-piperazine for positron emission tomography (PET) imaging. These derivatives have shown promising results in preclinical studies for visualizing and quantifying receptor densities in the brain, offering new insights into the pathophysiology of conditions such as schizophrenia, depression, and Parkinson's disease.

In addition to its neurological applications, 2-Naphthalen-2-yl-piperazine has been investigated for its potential in oncology. Recent research has demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies suggest that these effects may be mediated through the modulation of apoptotic pathways and inhibition of key signaling molecules involved in tumor progression.

The synthesis and optimization of 2-Naphthalen-2-yl-piperazine derivatives have also seen significant progress. Novel synthetic routes have been developed to improve yield and purity, while computational modeling approaches have been employed to predict the binding affinities and selectivity profiles of new analogs. These advancements are expected to accelerate the discovery of next-generation therapeutics based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 2-Naphthalen-2-yl-piperazine-based compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and fully realize the therapeutic potential of this compound.

In conclusion, 2-Naphthalen-2-yl-piperazine (CAS: 904816-32-6) represents a promising scaffold with diverse applications in chemical biology and pharmaceutical research. Continued exploration of its pharmacological properties and the development of novel derivatives are likely to yield significant breakthroughs in the treatment of neurological disorders and cancer. This briefing underscores the importance of ongoing research and collaboration in advancing our understanding and utilization of this versatile compound.